3-((5-((pyridin-3-ylmethyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(2-methylphenyl)-5-(pyridin-3-ylmethylsulfanyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C23H19N5OS2/c1-16-7-2-3-9-18(16)28-21(14-27-19-10-4-5-11-20(19)31-23(27)29)25-26-22(28)30-15-17-8-6-12-24-13-17/h2-13H,14-15H2,1H3
• InChI Key: UAUDYIGRMIXKGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=C2SCC3=CN=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C23H19N5OS2
• Molecular Weight: 445.6 g/mol

Description

3-((5-((pyridin-3-ylmethyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C23H19N5OS2 and its molecular weight is 445.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

• Synthesis, Antimicrobial, and Antioxidant Activities : Derivatives of this compound, specifically pyridyl substituted thiazolyl triazole derivatives, have been synthesized and evaluated for their antimicrobial and antioxidant activities. These derivatives exhibited significant antibacterial activity against Gram-positive bacteria and remarkable antioxidant activity (Tay et al., 2022).

Pharmacological Studies

• Antitubercular Activities : Research on 4-Amino-5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol derivatives, which share a similar chemical structure, revealed notable antimicrobial and antitubercular activities (Dave et al., 2007).
• Antimicrobial Activity and Modeling Studies : Thiazoles bearing pyridyl and triazolyl scaffolds showed antimicrobial activity, and their interactions with DNA gyrase of S. aureus were studied, suggesting potential pharmaceutical applications (Tay et al., 2022).

Antileishmanial Activity

• Antileishmanial Activity Study : 4-amino-1,2,4-triazole derivatives, which are structurally related, demonstrated significant antileishmanial activity, showing potential for treating Leishmania infections (Süleymanoğlu et al., 2017).

Chemical Properties and Synthesis

• Multiwavelength Spectrophotometric Determination : The study on the acidity constants of 4-benzyl-5-(pyridin-2/3/4-yl)-4H-1,2,4-triazole-5(4H)-thiones in ethanol-water mixtures provides insights into the chemical properties and behavior of related compounds (Azimi et al., 2008).